86-51-1

2,3-Dimethoxybenzaldehyde

In Stock

• CAS RN:
• 86-51-1

• Formula:
• C9H10O3

• InChI:
• InChI=1S/C9H10O3/c1-11-8-5-3-4-7(6-10)9(8)12-2/h3-6H,1-2H3

• InChIKey:
• JIVGSHFYXPRRSZ-UHFFFAOYSA-N

• 2,3-Dimethoxybenzaldehyde, also known as 2,3-Dimethoxybenzaldehyde, is a useful research compound. Its molecular formula is C9H10O3 and its molecular weight is 166.17 g/mol. The purity is usually 95%.

Methyl 3-(3,5-dimethoxyphenyl)propanoate

In Stock

• CAS RN:
• 886-51-1

• Formula:
• C12H16O4

• InChI:
• InChI=1S/C12H16O4/c1-14-10-6-9(4-5-12(13)16-3)7-11(8-10)15-2/h6-8H,4-5H2,1-3H3

• InChIKey:
• ODWCJVBYGGXGSO-UHFFFAOYSA-N

• Methyl 3-(3,5-dimethoxyphenyl)propanoate is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.

2-(Hexahydropyrrolo[1,2-A]pyrazin-2(1H)-YL)ethanol

Usually In Stock

• CAS RN:
• 39186-51-1

• Formula:
• C9H18N2O

• InChI:
• InChI=1S/C9H18N2O/c12-7-6-10-4-5-11-3-1-2-9(11)8-10/h9,12H,1-8H2

• InChIKey:
• NDRSPDAYEJSSJQ-UHFFFAOYSA-N

• 2-(Hexahydropyrrolo[1,2-A]pyrazin-2(1H)-YL)ethanol is a useful research compound. Its molecular formula is C9H18N2O and its molecular weight is 170.25 g/mol. The purity is usually 95%.

2-(4-Methyl-1-penten-2-yl)-1H-benzimidazole

• CAS RN:
• 13786-51-1

• Formula:
• C13H16N2

• InChI:
• InChI=1S/C13H16N2/c1-9(2)8-10(3)13-14-11-6-4-5-7-12(11)15-13/h4-7,9H,3,8H2,1-2H3,(H,14,15)

• InChIKey:
• PYBWWOGAZBCJIB-UHFFFAOYSA-N

• 2-(4-Methyl-1-penten-2-yl)-1H-benzimidazole, also known as 2-(4-Methyl-1-penten-2-yl)-1H-benzimidazole, is a useful research compound. Its molecular formula is C13H16N2 and its molecular weight is 200.285. The purity is usually 95%.

2-Methyl-1-(2-nitrophenyl)-1H-imidazole

In Stock

• CAS RN:
• 26286-51-1

• Formula:
• C10H9N3O2

• InChI:
• InChI=1S/C10H9N3O2/c1-8-11-6-7-12(8)9-4-2-3-5-10(9)13(14)15/h2-7H,1H3

• InChIKey:
• TWNQAHMNBIOXCZ-UHFFFAOYSA-N

• 2-Methyl-1-(2-nitrophenyl)-1H-imidazole is a useful research compound. Its molecular formula is C10H9N3O2 and its molecular weight is 203.201. The purity is usually 95%.

2-(2-Thienyl)-4-hydroxy-5-methylthiazole

In Stock

• CAS RN:
• 131786-51-1

• Formula:
• C8H7NOS2

• InChI:
• InChI=1S/C8H7NOS2/c1-5-7(10)9-8(12-5)6-3-2-4-11-6/h2-4,10H,1H3

• InChIKey:
• FZOJPSGILYRFTG-UHFFFAOYSA-N

• 2-(2-Thienyl)-4-hydroxy-5-methylthiazole is a useful research compound. Its molecular formula is C8H7NOS2 and its molecular weight is 197.27. The purity is usually 95%.

5-(5,5-Dimethyl-1,3-dioxan-2-YL)-3'-methoxyvalerophenone

In Stock

• CAS RN:
• 898786-51-1

• Formula:
• C18H26O4

• InChI:
• InChI=1S/C18H26O4/c1-18(2)12-21-17(22-13-18)10-5-4-9-16(19)14-7-6-8-15(11-14)20-3/h6-8,11,17H,4-5,9-10,12-13H2,1-3H3

• InChIKey:
• OUFJUIJNBITYOC-UHFFFAOYSA-N

• 5-(5,5-Dimethyl-1,3-dioxan-2-YL)-3'-methoxyvalerophenone is a useful research compound. Its molecular formula is C18H26O4 and its molecular weight is 306.4 g/mol. The purity is usually 95%.

(R)-4-[(1-Methylheptyloxy)carbonyl]phenyl 4'-octyloxy-4-biphenylcarboxylate

Usually In Stock

• CAS RN:
• 123286-51-1

• Formula:
• C36H46O5

• InChI:
• InChI=1S/C36H46O5/c1-4-6-8-10-11-13-27-39-33-23-19-30(20-24-33)29-15-17-31(18-16-29)36(38)41-34-25-21-32(22-26-34)35(37)40-28(3)14-12-9-7-5-2/h15-26,28H,4-14,27H2,1-3H3/t28-/m1/s1

• InChIKey:
• AYYWUKWHSHVSLJ-MUUNZHRXSA-N

• (R)-4-[(1-Methylheptyloxy)carbonyl]phenyl 4'-octyloxy-4-biphenylcarboxylate is a useful research compound. Its molecular formula is C36H46O5 and its molecular weight is 558.7 g/mol. The purity is usually 95%.

3,5-dimethoxy-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797086-51-1

• Formula:
• C17H21N3O4

• InChI:
• InChI=1S/C17H21N3O4/c1-20-16-4-5-24-10-14(16)15(19-20)9-18-17(21)11-6-12(22-2)8-13(7-11)23-3/h6-8H,4-5,9-10H2,1-3H3,(H,18,21)

• InChIKey:
• JMZDKQRKDHBGFD-UHFFFAOYSA-N

• 3,5-dimethoxy-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H21N3O4 and its molecular weight is 331.372. The purity is usually 95%.

3-fluoro-4-methoxy-N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 1904186-51-1

• Formula:
• C15H14FN3O4S2

• InChI:
• InChI=1S/C15H14FN3O4S2/c1-23-13-3-2-10(8-12(13)16)25(21,22)18-5-6-19-9-17-14-11(15(19)20)4-7-24-14/h2-4,7-9,18H,5-6H2,1H3

• InChIKey:
• QTFHQDXWLOCKKU-UHFFFAOYSA-N

• 3-fluoro-4-methoxy-N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H14FN3O4S2 and its molecular weight is 383.41. The purity is usually 95%.

3-Cyclopropyl-5-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]oxymethyl]piperidin-1-yl]-1,2,4-thiadiazole

Usually In Stock

• CAS RN:
• 2379986-51-1

• Formula:
• C20H25N7OS

• InChI:
• InChI=1S/C20H25N7OS/c1-13-9-14(2)27(24-13)17-10-18(22-12-21-17)28-11-15-5-7-26(8-6-15)20-23-19(25-29-20)16-3-4-16/h9-10,12,15-16H,3-8,11H2,1-2H3

• InChIKey:
• SXYTWPLYRWHKCY-UHFFFAOYSA-N

• 3-Cyclopropyl-5-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]oxymethyl]piperidin-1-yl]-1,2,4-thiadiazole is a useful research compound. Its molecular formula is C20H25N7OS and its molecular weight is 411.53. The purity is usually 95%.

N'-(5-chloropyridin-2-yl)-N-(2-hydroxypropyl)ethanediamide

In Stock

• CAS RN:
• 1014086-51-1

• Formula:
• C10H12ClN3O3

• InChI:
• InChI=1S/C10H12ClN3O3/c1-6(15)4-13-9(16)10(17)14-8-3-2-7(11)5-12-8/h2-3,5-6,15H,4H2,1H3,(H,13,16)(H,12,14,17)

• InChIKey:
• ZFNVYNOBELKMBF-UHFFFAOYSA-N

• N'-(5-chloropyridin-2-yl)-N-(2-hydroxypropyl)ethanediamide is a useful research compound. Its molecular formula is C10H12ClN3O3 and its molecular weight is 257.67 g/mol. The purity is usually 95%.

2-(1-Chloroethyl)pyrazine

In Stock

• CAS RN:
• 1289386-51-1

• Formula:
• C6H7ClN2

• InChI:
• InChI=1S/C6H7ClN2/c1-5(7)6-4-8-2-3-9-6/h2-5H,1H3

• InChIKey:
• ZWKXHANKOPXXJF-UHFFFAOYSA-N

• 2-(1-Chloroethyl)pyrazine, also known as 2-(1-Chloroethyl)pyrazine, is a useful research compound. Its molecular formula is C6H7ClN2 and its molecular weight is 142.58 g/mol. The purity is usually 95%.